5-methyl-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)-1-(thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide

• IUPAC Name: 5-methyl-N-[3-(6-oxopyridazin-1-yl)propyl]-1-(1,3-thiazol-2-yl)triazole-4-carboxamide
• InChI: InChI=1S/C14H15N7O2S/c1-10-12(18-19-21(10)14-16-7-9-24-14)13(23)15-5-3-8-20-11(22)4-2-6-17-20/h2,4,6-7,9H,3,5,8H2,1H3,(H,15,23)
• InChI Key: XZLCGYIODSKQQR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(N=NN1C2=NC=CS2)C(=O)NCCCN3C(=O)C=CC=N3
• Molecular Formula: C14H15N7O2S
• Molecular Weight: 345.38 g/mol

Description

5-methyl-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)-1-(thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide is a useful research compound. Its molecular formula is C14H15N7O2S and its molecular weight is 345.38. The purity is usually 95%.
BenchChem offers high-quality 5-methyl-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)-1-(thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about 5-methyl-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)-1-(thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Biological Features of 1,2,4-Triazole Derivatives

1,2,4-Triazole derivatives, including compounds structurally related to 5-methyl-N-(3-(6-oxopyridazin-1(6H)-yl)propyl)-1-(thiazol-2-yl)-1H-1,2,3-triazole-4-carboxamide, have been extensively studied for their diverse biological activities. These compounds are known for their antimicrobial, antifungal, antioxidant, anti-inflammatory, and antiviral properties. The versatility in chemical modeling of 1,2,4-triazoles allows for the development of novel biologically active substances, highlighting their significance in modern organic synthesis and pharmacology (Ohloblina, 2022).

Advances in Triazole Derivative Patents

The period between 2008 and 2011 saw a surge in patents for novel 1H-1,2,3-, 2H-1,2,3-, 1H-1,2,4- and 4H-1,2,4-triazole derivatives, reflecting the growing interest in this class of compounds for drug development. These patents cover a range of biological activities, including anti-inflammatory, antimicrobial, and antiviral properties, as well as potential treatments for neglected diseases. The ongoing exploration of triazoles in pharmaceuticals underscores their importance in the search for new therapeutic agents (Ferreira et al., 2013).

Antitubercular Activity of Triazole Derivatives

Triazole derivatives have also been investigated for their antitubercular activity. Modifications to the isoniazid structure, including the incorporation of triazole rings, have yielded compounds with significant efficacy against M. tuberculosis, including strains resistant to conventional treatments. This research opens new avenues for the design of anti-TB compounds, showcasing the therapeutic potential of triazole derivatives in combating tuberculosis (Asif, 2014).

Pyrimidine-Based Optical Sensors

The integration of triazole derivatives into pyrimidine-based optical sensors exemplifies their application beyond pharmacology. Pyrimidine derivatives, known for their biological and medicinal uses, can also serve as optical sensors due to their ability to form coordination and hydrogen bonds. This dual functionality highlights the chemical versatility and broad application spectrum of triazole-containing compounds (Jindal & Kaur, 2021).